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Compound of Interest

4-(Chloromethyl)-2-ethyl-1,3-
Compound Name:

thiazole
CAS No.: 40516-60-7
Cat. No.: B1368789

Get Quote

Executive Safety Summary

Do not treat this chemical as a standard organic solvent. 4-(Chloromethyl)-2-ethyl-1,3-
thiazole contains a highly reactive alkyl chloride moiety. It is a potent alkylating agent, a
lachrymator (tear-inducing), and corrosive to tissue.

Immediate Disposal Directives:

Waste Stream:Halogenated Organic Waste (Strict Segregation).

Container: Glass or High-Density Polyethylene (HDPE). NO Metal containers.

Incompatibility: Do not mix with strong oxidizers, strong bases, or aqueous waste streams
(hydrolysis risk).

Labeling: Must be flagged as "Toxic," "Corrosive," and "Lachrymator.”

Chemical Hazard Profile & Causality
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To handle this compound safely, one must understand the underlying chemistry driving its
hazards.[1]

The Chloromethyl Moiety ()

The primary hazard stems from the chloromethyl group attached to the thiazole ring.

e Mechanism: The carbon-chlorine bond is polarized, making the methylene carbon highly
electrophilic. It readily undergoes

reactions with biological nucleophiles (DNA, proteins).

o Consequence: This alkylation potential classifies it as a mutagenic suspect and a severe
blistering agent (vesicant).

o Lachrymatory Effect: Like benzyl chloride, this compound activates TRPA1 channels in the
eyes and respiratory tract, causing immediate, incapacitating irritation even at low vapor

concentrations.
Physical & Reactivity Data
Property Value | Characteristic Operational Implication
_ o _ , May solidify in waste lines; do
Physical State Liquid / Low-melting solid ]
not pour down drains.
) >100°C (Estimate based on Combustible, but primary
Flash Point . - -
analogs) hazard is toxicity/corrosivity.
Generates HCI over time. Do
o ) not seal waste containers
Water Reactivity Slow Hydrolysis ) )
permanently tight (venting
caps recommended).
o ] Incompatible with metal
Corrosivity pH < 2 (if hydrolyzed)

containers (steel/aluminum).

Waste Stream Decision Matrix
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Proper disposal depends on the physical state and concentration of the material. The following
flowchart illustrates the decision logic for segregating this specific waste.
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Figure 1: Decision matrix for segregating chloromethyl-thiazole waste. Note that all liquid
rinsates must eventually enter the Halogenated stream.

Detailed Disposal Procedures
Protocol A: Bulk Liquid Disposal (Pure or High
Concentration)

Objective: Secure containment for off-site incineration.
» Container Selection: Use a dedicated amber glass bottle or HDPE carboy.

o Why? Amber glass prevents UV degradation; HDPE resists corrosion. Metal cans will
corrode due to potential HCI evolution.

o Transfer: Pour waste into the container inside a functioning fume hood.
o Safety: Do not remove the container from the hood until it is capped and wiped down.
o Labeling: Apply a hazardous waste label immediately.

o Required Fields: "Halogenated Organic Waste."
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o Constituents: List "4-(Chloromethyl)-2-ethyl-1,3-thiazole" explicitly.

o Hazards: Check "Toxic" and "Corrosive."[2][3][4][5]

o Storage: Store in a secondary containment tray (polypropylene) to catch potential leaks.
Keep separate from "Non-Halogenated" solvents (e.g., pure acetone/methanol) to avoid
cross-contamination fees from waste vendors.

Protocol B: Glassware & Trace Residues

Objective: Decontaminate reusable labware without exposing staff to vapors.

e Rinsing: Inside the fume hood, rinse the flask/vial 3 times with a compatible solvent (DCM or
Acetone).

o Caution: Acetone is flammable; DCM is toxic. DCM is preferred chemically as it is already
halogenated, simplifying the waste stream.

o Disposal of Rinsate: Pour all rinses into the Halogenated Organic Waste container (Protocol
A).

o Crucial: Never pour the first rinse down the drain. The alkyl chloride is toxic to aquatic life.

[21(31[4]

e Final Wash: Once triple-rinsed, the glassware can be moved to the sink for a standard
detergent wash.

Protocol C: Spill Management (Emergency Disposal)

Objective: Containment and neutralization of an accidental release.

o Evacuate & Ventilate: If the spill is outside a hood (>10 mL), evacuate the immediate area.
The lachrymatory vapors will be overwhelming.

o PPE Upgrade: Wear double nitrile gloves, a lab coat, and safety goggles. A full-face
respirator with organic vapor cartridges is required if working outside a hood.

» Absorb: Do not wipe. Cover the spill with a specialized absorbent pad or vermiculite.
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o Reasoning: Wiping spreads the surface area, increasing vapor generation. Absorption
traps the liquid.

o Collection: Scoop the contaminated absorbent into a wide-mouth jar or heavy-duty plastic
bag.

o Disposal: Seal and label as "Hazardous Solid Waste (Contaminated with Alkyl Chloride)."

Regulatory & Compliance Framework (RCRA)

In the United States, this waste is regulated under the Resource Conservation and Recovery
Act (RCRA).

» Classification: While not always explicitly "Listed" (P or U list) by specific CAS number, it
defaults to Characteristic Hazardous Waste.

o D001 (Ignitable): If in a flammable solvent.[6]
o D002 (Corrosive): If the waste generates acidic vapors or has pH < 2.[5]
o D003 (Reactive): Potential for dangerous gas generation (HCI) if mixed with water.

» Destruction Method: The only acceptable final disposal method is High-Temperature
Incineration with acid gas scrubbing. This ensures the complete destruction of the thiazole
ring and capture of chlorine as HCI salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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